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Compound of Interest

Compound Name: Tetrafluoroethylene

Cat. No.: B6358150

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the history of tetrafluoroethylene (TFE), from its initial synthesis
to the serendipitous discovery of its most famous polymer, Polytetrafluoroethylene (PTFE). It
provides a detailed overview of the key scientific breakthroughs and the evolution of synthesis
methodologies, tailored for a technical audience.

The Genesis of a Fluoropolymer: Discovery and
Early History

The story of tetrafluoroethylene is intrinsically linked to the discovery of PTFE, a polymer that
has had a profound impact on science and industry.

First Synthesis of Tetrafluoroethylene

Tetrafluoroethylene was first synthesized in the late 19th century by the French chemist
Camille Chabrié. His pioneering work involved the reaction of tetrachloroethylene with a potent
fluorinating agent.

Experimental Protocol: Chabrié's Synthesis of Tetrafluoroethylene (circa 1890s)

While detailed records of Chabrié's exact protocol are scarce, the fundamental reaction
involved heating tetrachloroethylene (C2Cla) with silver(ll) fluoride (AgFz). The reaction
proceeds as follows:
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C2Cla + 2AgF2 — C2Fa + 2AgCI[1]

This early synthesis demonstrated the feasibility of creating perfluorinated alkenes, though the
method was not suitable for large-scale production due to the cost and reactivity of the
reagents.

The Accidental Discovery of Polytetrafluoroethylene
(PTFE)

The watershed moment in the history of TFE came not from the study of the monomer itself,
but from the unexpected creation of its polymer. On April 6, 1938, Dr. Roy J. Plunkett, a chemist
at the DuPont Company's Jackson Laboratory, made a serendipitous discovery while
researching new chlorofluorocarbon refrigerants.[2][3]

Plunkett and his assistant, Jack Rebok, had produced a significant quantity of TFE gas and
stored it in pressurized cylinders cooled with dry ice.[3][4] When they later attempted to use the
gas, they found that no gas would dispense from a cylinder that, by weight, should have been
full.[4][5] Upon sawing the cylinder open, they discovered a white, waxy solid had formed.[4][5]
This new substance was the result of the spontaneous polymerization of tetrafluoroethylene
into polytetrafluoroethylene.[2][3]

Further analysis of this novel polymer revealed its extraordinary properties: it was incredibly
slippery, chemically inert to virtually all solvents and acids, and possessed a very high melting
point.[4][5] DuPont patented the new material in 1941 and registered the trademark Teflon in
1945.[4][5]
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Caption: Workflow of the accidental discovery of PTFE.

Synthesis of Tetrafluoroethylene

The commercial viability of PTFE necessitated the development of efficient and scalable
methods for producing high-purity tetrafluoroethylene.

Industrial Synthesis of Tetrafluoroethylene
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The modern industrial production of TFE is a two-step process that begins with chloroform
(CHCIs).[6]

Step 1: Fluorination of Chloroform to Produce Chlorodifluoromethane (R-22)

In the first step, chloroform is fluorinated by reacting it with anhydrous hydrogen fluoride (HF) in
the presence of a catalyst, typically antimony pentachloride (SbCls).[7][8] This reaction
produces chlorodifluoromethane (CHCIF2), also known as R-22.

CHCIs + 2HF --(SbCls catalyst)--> CHCIF2 + 2HCI[6]
Experimental Protocol: Fluorination of Chloroform

The reaction is typically carried out in a continuous-flow reactor at elevated temperature and
pressure.[8] Chloroform and hydrogen fluoride are introduced into the reactor containing the
liquid-phase antimony catalyst.[8] The vapor stream exiting the reactor, containing CHCIFz,
unreacted starting materials, and byproducts, is then subjected to purification.[8]

Step 2: Pyrolysis of Chlorodifluoromethane to Tetrafluoroethylene

The second step involves the pyrolysis (thermal decomposition in the absence of oxygen) of
chlorodifluoromethane at high temperatures. This reaction yields tetrafluoroethylene and
hydrochloric acid (HCI).[6] A key intermediate in this process is difluorocarbene (:CF2).[1]

2CHCIFz --(High Temperature)--> C2F4 + 2HCI[6]
Experimental Protocol: Pyrolysis of Chlorodifluoromethane

The pyrolysis of CHCIFz is conducted by passing the gas through a hot tube, often made of
platinum or other inert materials, at temperatures ranging from 550 to 750°C.[1][6] The
residence time in the reactor is typically short, on the order of 0.07 to 0.1 seconds, to optimize
the yield of TFE and minimize the formation of byproducts.[9] The use of a diluent, such as
superheated steam, can improve the conversion and selectivity of the reaction.[9][10] The
resulting TFE gas must then be purified to remove HCI and other impurities.[6]
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Caption: Two-step industrial synthesis of TFE from chloroform.

Laboratory-Scale Synthesis of Tetrafluoroethylene

For laboratory applications where smaller quantities of TFE are required, several alternative

synthesis methods have been developed.
1. Pyrolysis of Sodium Pentafluoropropionate

A convenient and safer laboratory method for generating TFE is the pyrolysis of the sodium salt
of pentafluoropropionic acid.[1]
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CF3CF2COONa — CzFa + CO2 + NaF[1]

Experimental Protocol: The sodium salt is heated, and it decomposes to yield TFE gas, carbon
dioxide, and sodium fluoride.[1] This method avoids the handling of highly toxic and corrosive
reagents used in the industrial process.

2. Depolymerization of Polytetrafluoroethylene
TFE can also be prepared in the laboratory by the depolymerization of PTFE.
(C2F4)n --(High Temperature, Vacuum)--> nCzF4

Experimental Protocol: This is achieved by heating PTFE in a quartz vessel at 650-700°C
under a vacuum.[1] The pressure must be carefully controlled to below 5 Torr to ensure the
primary product is TFE, as higher pressures can lead to the formation of other perfluorinated
compounds like hexafluoropropylene and octafluorocyclobutane.[1]

Quantitative Data and Properties

A summary of the key quantitative data associated with the industrial synthesis and physical
properties of tetrafluoroethylene is provided below.

Table 1: Reaction Conditions for the Industrial Synthesis of Tetrafluoroethylene
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L. Pyrolysis of
Parameter Fluorination of Chloroform .
Chlorodifluoromethane
Chloroform (CHCIs), Hydrogen  Chlorodifluoromethane
Reactants ]
Fluoride (HF) (CHCIF2)
Antimony Pentachloride
Catalyst None (Thermal)
(SbCls)
Elevated (Specifics are
Temperature ) 550 - 750 °CJ[1]
proprietary)
Pressure Elevated Near Atmospheric

Residence Time

Varies with reactor design

0.07 - 0.1 seconds|9]

Diluent

Not typically used

Steam (optional)[9]

Yields of TFE can be >90%

Yield High conversion to CHCIF2

with optimization

Table 2: Physical and Chemical Properties of Tetrafluoroethylene

Property

Value

Chemical Formula

C2Fa

Molar Mass 100.016 g/mol [1]

Appearance Colorless gas|[1]

Odor Odorless[1]

Melting Point -142.5 °C[1]

Boiling Point -76.3 °C[1]

Density 1.519 g/cm? at -76 °C[1]
Conclusion
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The history of tetrafluoroethylene is a compelling example of how a serendipitous discovery
can lead to the development of a material that has revolutionized numerous industries. From its
initial synthesis by Chabrié to the industrial-scale production methods developed to meet the
demand for PTFE, the journey of TFE has been one of continuous innovation. The synthesis of
this crucial monomer, while challenging due to the reactivity of the compounds involved, has
been refined to a high degree of efficiency, enabling the widespread application of one of the
most versatile polymers ever created. This guide provides a foundational understanding of the
historical context and the fundamental chemistry that underpins the production of
tetrafluoroethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6358150#history-of-the-discovery-and-synthesis-of-
tetrafluoroethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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